Cas no 1001390-57-3 (1-ethyl-5-oxo-L-Proline methyl ester)

1-Ethyl-5-oxo-L-proline methyl ester is a specialized proline derivative with applications in peptide synthesis and pharmaceutical research. Its key structural features include an ethyl group at the 1-position and a methyl ester at the carboxyl terminus, enhancing its reactivity and solubility in organic solvents. The 5-oxo (lactam) moiety provides rigidity, making it useful for conformational studies and as a building block in constrained peptides. This compound is valued for its stability under standard reaction conditions and compatibility with common coupling reagents. Its chiral purity (L-configuration) ensures stereoselective incorporation into target molecules, supporting precise synthetic outcomes in medicinal chemistry and bioconjugation.

1-ethyl-5-oxo-L-Proline methyl ester structure

1001390-57-3 structure

Product Name:1-ethyl-5-oxo-L-Proline methyl ester

CAS No:1001390-57-3

MF:C₈H₁₃NO₃

MW:171.193722486496

CID:1095829

PubChem ID:67459238

Update Time:2025-10-29

1-ethyl-5-oxo-L-Proline methyl ester Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-5-oxo-L-Proline methyl ester
- 1001390-57-3
- EN300-374717
- SCHEMBL2576673
- ZDOOKTHYXCECDI-LURJTMIESA-N
- Methyl 1-ethyl-5-oxo-prolinate
- METHYL (2S)-1-ETHYL-5-OXOPYRROLIDINE-2-CARBOXYLATE
- Inchi： 1S/C8H13NO3/c1-3-9-6(8(11)12-2)4-5-7(9)10/h6H,3-5H2,1-2H3/t6-/m0/s1
- InChI Key： ZDOOKTHYXCECDI-LURJTMIESA-N
- SMILES： O=C1CC[C@@H](C(=O)OC)N1CC

Computed Properties

Exact Mass: 171.08954328g/mol
Monoisotopic Mass: 171.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 46.6Å²

1-ethyl-5-oxo-L-Proline methyl ester Pricemore >>

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